Cas no 684-50-4 (Propanoic acid, 3-chloro-2,3,3-trifluoro-, methyl ester)

• Product Name: Propanoic acid, 3-chloro-2,3,3-trifluoro-, methyl ester
• CAS No: 684-50-4
• MF: C₄H₄ClF₃O₂
• MW: 176.521571159363
• CID: 393177
• PubChem ID: 13358859
• Update Time: 2025-04-19

Propanoic acid, 3-chloro-2,3,3-trifluoro-, methyl ester Chemical and Physical Properties

Names and Identifiers

• Propanoic acid, 3-chloro-2,3,3-trifluoro-, methyl ester
• methyl 3-chloro-2,3,3-trifluoropropanoate
• DXPRNOFDZOBGSK-UHFFFAOYSA-N
• DTXSID90538201
• 684-50-4

• Inchi： 1S/C4H4ClF3O2/c1-10-3(9)2(6)4(5,7)8/h2H,1H3
• InChI Key： DXPRNOFDZOBGSK-UHFFFAOYSA-N
• SMILES： ClC(C(C(=O)OC)F)(F)F

Computed Properties

• Exact Mass: 175.9851915g/mol
• Monoisotopic Mass: 175.9851915g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 10
• Rotatable Bond Count: 3
• Complexity: 139
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.9
• Topological Polar Surface Area: 26.3Ų